1-(Azetidin-1-yl)-2-(4-methylquinolin-2-yl)sulfanylethanone

• IUPAC Name: 1-(azetidin-1-yl)-2-(4-methylquinolin-2-yl)sulfanylethanone
• InChI: InChI=1S/C15H16N2OS/c1-11-9-14(16-13-6-3-2-5-12(11)13)19-10-15(18)17-7-4-8-17/h2-3,5-6,9H,4,7-8,10H2,1H3
• InChI Key: FSYDXLWCRXBILJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=CC=CC=C12)SCC(=O)N3CCC3
• Molecular Formula: C15H16N2OS
• Molecular Weight: 272.4 g/mol

Description

1-(Azetidin-1-yl)-2-(4-methylquinolin-2-yl)sulfanylethanone is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is of particular interest due to its unique chemical structure and potential for use in a variety of research fields.

Mechanism of Action

The mechanism of action of 1-(Azetidin-1-yl)-2-(4-methylquinolin-2-yl)sulfanylethanone is not fully understood, but it is thought to work by interacting with specific cellular targets and disrupting key biological processes.
Biochemical and Physiological Effects:
Studies have shown that 1-(Azetidin-1-yl)-2-(4-methylquinolin-2-yl)sulfanylethanone has a variety of biochemical and physiological effects. These include the inhibition of certain enzymes and the modulation of various cellular signaling pathways.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(Azetidin-1-yl)-2-(4-methylquinolin-2-yl)sulfanylethanone in lab experiments is its unique chemical structure, which allows for precise targeting of specific cellular pathways. However, one limitation of this compound is its potential toxicity, which must be carefully considered when using it in experiments.

Future Directions

There are many potential future directions for research involving 1-(Azetidin-1-yl)-2-(4-methylquinolin-2-yl)sulfanylethanone. Some possible areas of interest include further exploring its potential therapeutic applications, investigating its mechanism of action in more detail, and developing new synthesis methods for this compound. Additionally, research could focus on identifying potential side effects and toxicity concerns associated with the use of this compound in various research applications.

Synthesis Methods

The synthesis of 1-(Azetidin-1-yl)-2-(4-methylquinolin-2-yl)sulfanylethanone can be achieved through a variety of methods, including chemical reactions and organic synthesis. One commonly used method involves the reaction of 2-bromo-4-methylquinoline with azetidine-1-carboxylic acid, followed by reaction with thioacetic acid. This process results in the formation of the desired compound.

Scientific Research Applications

1-(Azetidin-1-yl)-2-(4-methylquinolin-2-yl)sulfanylethanone has been studied for its potential use in a variety of scientific research applications. One area of interest is in the field of medicinal chemistry, where this compound has shown potential as a therapeutic agent for the treatment of various diseases.